Cas no 1396889-62-5 (rac threo-Dihydro Bupropion Hydrochloride)

• Product Name: rac threo-Dihydro Bupropion Hydrochloride
• CAS No: 1396889-62-5
• MF: C₁₃H₂₁Cl₂NO
• MW: 278.217941999435
• CID: 2085852
• PubChem ID: 9878737
• Update Time: 2025-10-29

rac threo-Dihydro Bupropion Hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac threo-Dihydro Bupropion Hydrochloride
• rac threo-2-(tert-Butylamino)-1-(3-chlorophenyl)propan-1-ol Hydrochloride
• AKOS032958273
• Benzenemethanol,3-chloro-R-[(1R)-1-[(1,1- dimethylethyl)amino]ethyl]-,hydrochloride,(RR)-rel-
• 1396889-62-5
• threo-Dihydro Bupropion Hydrochloride
• SCHEMBL6431996
• 1ST178780A
• (S,S)-Dihydro Bupropion Hydrochloride
• 80478-42-8
• 292055-71-1

• Inchi： 1S/C13H20ClNO.ClH/c1-9(15-13(2,3)4)12(16)10-6-5-7-11(14)8-10;/h5-9,12,15-16H,1-4H3;1H
• InChI Key： YZHVQDVGTAELNB-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Cl)C=1)(O)C(C)NC(C)(C)C.Cl

Computed Properties

• Exact Mass: 277.1000197g/mol
• Monoisotopic Mass: 277.1000197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on rac threo-Dihydro Bupropion Hydrochloride

Comprehensive Guide to rac threo-Dihydro Bupropion Hydrochloride (CAS No. 1396889-62-5): Properties, Applications, and Market Insights

rac threo-Dihydro Bupropion Hydrochloride (CAS No. 1396889-62-5) is a key intermediate in the synthesis of bupropion hydrochloride, a widely used antidepressant and smoking cessation aid. This compound has garnered significant attention in pharmaceutical research due to its role in optimizing drug formulations and improving therapeutic outcomes. In this article, we delve into the chemical properties, applications, and market trends of rac threo-Dihydro Bupropion Hydrochloride, while addressing common queries from researchers and industry professionals.

The molecular structure of rac threo-Dihydro Bupropion Hydrochloride features a chiral center, which contributes to its stereochemical complexity. This property is critical for understanding its pharmacological activity, as enantiomers often exhibit different biological effects. Researchers frequently search for "rac threo-Dihydro Bupropion Hydrochloride synthesis" or "CAS 1396889-62-5 applications," highlighting the demand for detailed technical information. The compound's solubility, stability, and reactivity are also frequently discussed topics in academic forums.

One of the primary applications of rac threo-Dihydro Bupropion Hydrochloride is in the development of bupropion-based therapeutics. With the rising global prevalence of depression and nicotine addiction, the demand for effective treatments has surged. This compound plays a pivotal role in the production of extended-release formulations, which enhance patient compliance and reduce side effects. Industry reports indicate a growing interest in "bupropion hydrochloride intermediates" and "rac threo-Dihydro Bupropion Hydrochloride suppliers," reflecting its commercial significance.

From a regulatory perspective, rac threo-Dihydro Bupropion Hydrochloride is subject to stringent quality control measures to ensure its suitability for pharmaceutical use. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity and stereochemical integrity. Researchers often inquire about "CAS 1396889-62-5 purity standards" or "rac threo-Dihydro Bupropion Hydrochloride analytical methods," underscoring the need for reliable data.

The market for rac threo-Dihydro Bupropion Hydrochloride is influenced by trends in mental health treatment and smoking cessation programs. Recent studies on bupropion's off-label uses, such as weight management and ADHD, have further fueled demand for high-quality intermediates. Additionally, the compound's role in green chemistry initiatives has attracted attention, as manufacturers seek sustainable synthesis routes to minimize environmental impact.

In conclusion, rac threo-Dihydro Bupropion Hydrochloride (CAS No. 1396889-62-5) is a versatile and valuable compound in the pharmaceutical industry. Its applications in antidepressant and smoking cessation therapies, coupled with ongoing research into its potential uses, make it a subject of enduring interest. By addressing common search queries and highlighting its relevance to current healthcare challenges, this article aims to provide a comprehensive resource for professionals and researchers alike.